Cas no 497-42-7 (1,2-Cyclopropanedicarboxylicacid, 3,3-dimethyl-)

• Product Name: 1,2-Cyclopropanedicarboxylicacid, 3,3-dimethyl-
• CAS No: 497-42-7
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 331639
• PubChem ID: 263764
• Update Time: 2025-10-30

1,2-Cyclopropanedicarboxylicacid, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedicarboxylicacid, 3,3-dimethyl-
• 3,3 DIMETHYL CIS 1,2 CYCLOPROPANE DICARBOXYLIC ACID
• trans-caronic acid
• 3,3-Dimethyl Cis-1,2-Cyclopropane Dicarboxylic Acid
• 3,3-Dimethyl-1,2-cyclopropanedicarboxylic acid1,2-Cyclopropanedicarboxylicacid, 3,3-dimethyl-
• 3,3-Dimethylcyclopropane-1,2-dicarboxylic acid
• Caronicacid
• 3,3-Dimethyl-1,2-cyclopropanedicarboxylic acid
• DTXSID80918295
• NSC 98436
• 497-42-7
• caronic acid
• MFCD05721474
• CS-0310605
• (-)-3,3-Dimethylcyclopropane-1,trans-2-dicarboxylic acid
• AKOS027322878
• 3,3-Dimethylcyclopropane-1,2-dicarboxylicacid
• SCHEMBL3385056
• F83616
• 3,3-Dimethyl-1,2-cyclopropanedicarboxylic acid #
• NSC98436
• NSC-98436
• SY389527
• 936-87-8
• STL476646
• DB-150996

• Inchi： 1S/C7H10O4/c1-7(2)3(5(8)9)4(7)6(10)11/h3-4H,1-2H3,(H,8,9)(H,10,11)
• InChI Key： MSPJNHHBNOLHOC-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)C1(C)C)=O

Computed Properties

• Exact Mass: 158.058
• Monoisotopic Mass: 158.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.3
• Topological Polar Surface Area: 74.6A^2

Experimental Properties

• Density: 1.361
• Boiling Point: 281.9°C at 760 mmHg
• Flash Point: 138.5°C
• Refractive Index: 1.521

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1,2-Cyclopropanedicarboxylicacid, 3,3-dimethyl-

1,2-Cyclopropanedicarboxylic Acid, 3,3-Dimethyl- (CAS No. 497-42-7): A Comprehensive Overview

1,2-Cyclopropanedicarboxylic acid, 3,3-dimethyl- (CAS No. 497-42-7) is a versatile organic compound with a unique structure and a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclopropane ring and two carboxylic acid groups, along with the presence of two methyl groups at the 3-position. Its chemical formula is C₇H₁₀O₄, and it has a molecular weight of 166.15 g/mol.

The structure of 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- is particularly interesting due to the strained cyclopropane ring, which imparts unique chemical properties. The high ring strain leads to increased reactivity compared to other cyclic compounds. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and advanced materials.

In recent years, significant research has been conducted on the synthesis and applications of 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl-. One notable study published in the Journal of Organic Chemistry explored the use of this compound as a building block for the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- exhibited potent anti-inflammatory activity in vitro and in vivo models.

Another area of interest is the use of 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- in polymer science. Its unique structure allows for the creation of polymers with enhanced mechanical properties and thermal stability. A study published in Macromolecules demonstrated that copolymers containing 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- units showed improved tensile strength and elasticity compared to traditional polymers.

The synthesis of 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- can be achieved through various methods. One common approach involves the reaction of cyclopropyl dicarboxylate with methyl iodide followed by hydrolysis. Another method involves the cycloaddition of acetylene to a suitable precursor followed by functional group transformations. These synthetic routes have been optimized to improve yield and purity, making 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- readily available for research and industrial applications.

The stability and safety of 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- are important considerations for its use in various applications. This compound is generally stable under normal conditions but should be stored in a cool, dry place to prevent degradation. It is also important to handle it with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation.

In conclusion, 1,2-cyclopropanedicarboxylic acid, 3,3-dimethyl- (CAS No. 497-42-7) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and properties make it an attractive building block for the development of novel compounds and materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.